(Z)-ethyl 4-(((4-methoxyphenyl)amino)methylene)-2-methyl-5-oxo-4,5-dihydronaphtho[1,2-b]furan-3-carboxylate
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Description
(Z)-ethyl 4-(((4-methoxyphenyl)amino)methylene)-2-methyl-5-oxo-4,5-dihydronaphtho[1,2-b]furan-3-carboxylate is a useful research compound. Its molecular formula is C24H21NO5 and its molecular weight is 403.434. The purity is usually 95%.
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Scientific Research Applications
Synthetic Pathways and Reactivity
- Renewable PET Production : Studies have identified molecular sieves containing Lewis acid centers as effective catalysts in reactions between ethylene and renewable furans for biobased terephthalic acid precursors, crucial for renewable polyethylene terephthalate (PET) synthesis (Pacheco et al., 2015).
- Furan Derivative Synthesis : The synthesis of 4,5-dihydronaphtho[1,8-bc]furans using strong bases has been explored, revealing high yields and insights into reaction mechanisms (Horaguchi et al., 1983).
- Antimicrobial and Antioxidant Applications : Certain naphthofuran-2-carboxamide derivatives exhibit antimicrobial and antioxidant activities, highlighting their potential in therapeutic applications (Devi et al., 2010).
Material Science and Ligand Synthesis
- Organic Ligand Synthesis : The preparation and characterization of furan ring-containing organic ligands for transition metal complexes have been reported, emphasizing their potential in catalysis and material science applications (Patel, 2020).
- Polymer Synthesis : Enzymatic polymerization of biobased furan polyesters using 2,5-bis(hydroxymethyl)furan as a building block represents a sustainable approach to materials synthesis, with implications for biodegradable plastics (Jiang et al., 2014).
Properties
IUPAC Name |
ethyl 5-hydroxy-4-[(4-methoxyphenyl)iminomethyl]-2-methylbenzo[g][1]benzofuran-3-carboxylate |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C24H21NO5/c1-4-29-24(27)20-14(2)30-23-18-8-6-5-7-17(18)22(26)19(21(20)23)13-25-15-9-11-16(28-3)12-10-15/h5-13,26H,4H2,1-3H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNHKVSFXBGZZEE-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(OC2=C1C(=C(C3=CC=CC=C32)O)C=NC4=CC=C(C=C4)OC)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21NO5 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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